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Compound of Interest

Compound Name: Grandlure III

Cat. No.: B1616459 Get Quote

An In-depth Technical Guide to Grandlure III
Grandlure III, a key component of the boll weevil aggregation pheromone, plays a critical role

in the management of this significant agricultural pest. This technical guide provides a

comprehensive overview of its chemical structure, properties, and biological function for

researchers, scientists, and drug development professionals.

Chemical Identity and Structure
Grandlure III is the common name for (2Z)-2-(3,3-dimethylcyclohexylidene)acetaldehyde. It is

one of four stereoisomeric compounds that constitute "grandlure," the synthetic pheromone that

mimics the natural attractant of the male boll weevil (Anthonomus grandis).[1] The Z

configuration at the exocyclic double bond is a crucial feature for its biological activity.

Table 1: Chemical Identifiers for Grandlure III
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Identifier Value

IUPAC Name
(2Z)-2-(3,3-

dimethylcyclohexylidene)acetaldehyde

Synonyms

(Z)-(3,3-Dimethyl)-

cyclohexylideneacetaldehyde, cis-3,3-Dimethyl-

Δ1,α-cyclohexaneacetaldehyde

CAS Number 26532-24-1

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol

InChI
InChI=1S/C10H16O/c1-10(2)6-3-4-9(8-10)5-7-

11/h5,7H,3-4,6,8H2,1-2H3/b9-5-

InChIKey TYHKWUGMKWVPDI-UITAMQMPSA-N

SMILES CC1(C)CCC/C(=C\C=O)/C1

Physicochemical Properties
The physicochemical properties of Grandlure III are essential for its formulation and delivery in

agricultural applications. While some experimental data is available for the grandlure mixture,

properties for pure Grandlure III are often computed.

Table 2: Physicochemical Properties of Grandlure III
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Property Value Source/Type

Appearance
Colorless to pale yellow liquid

(as part of Grandlure mixture)
Ashland

Boiling Point 226.6 ± 9.0 °C (at 760 Torr) Predicted

Density 0.955 ± 0.06 g/cm³ (at 20 °C) Predicted

Flash Point 95.6 ± 11.0 °C Predicted

Solubility in Water
<1% at 25°C (for Grandlure

mixture)
Ashland

logP (Octanol/Water Partition

Coefficient)
2.4 Computed by XLogP3

Kovats Retention Index (polar

column)
1799

NIST Mass Spectrometry Data

Center

Biological Function: The Grandlure Pheromone
Complex
Grandlure III does not act alone; it is a crucial component of a four-part pheromone blend that

functions as an aggregation pheromone for several species of weevils, most notably the cotton

boll weevil (Anthonomus grandis) and the cranberry weevil (Anthonomus musculus).[2] Male

boll weevils, upon finding a suitable host plant like cotton, release this pheromone to attract

both males and females to the location, leading to feeding and mating.[2]

The complete Grandlure blend consists of:

Grandlure I: (1R,2S)-(+)-cis-1-Methyl-2-(1-methylethenyl)cyclobutaneethanol

Grandlure II: (Z)-2-(3,3-Dimethylcyclohexylidene)ethanol

Grandlure III: (Z)-(3,3-Dimethylcyclohexylidene)acetaldehyde

Grandlure IV: (E)-(3,3-Dimethylcyclohexylidene)acetaldehyde
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Grandlure III and IV are geometric isomers, differing in the stereochemistry around the

exocyclic double bond.[1]

Source
Biological Effect

Grandlure I
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Composition and function of the Grandlure pheromone complex.

Experimental Protocols and Synthesis
Detailed, step-by-step experimental protocols for the synthesis of Grandlure III are not readily

available in public literature. However, the general synthetic strategy involves the oxidation of

the corresponding alcohol precursor, (Z)-2-(3,3-dimethylcyclohexylidene)ethanol (Grandlure II).

General Synthesis and Purification Workflow
A common method for this type of transformation is the use of mild oxidizing agents to convert

the primary alcohol to an aldehyde without over-oxidation to a carboxylic acid.[2] Reagents

such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane are suitable for this

purpose.[2] Following the oxidation, the resulting mixture, which may contain both the (Z) and

(E) isomers (Grandlure III and Grandlure IV), requires purification. Flash chromatography on
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silica gel is an effective technique for separating these geometric isomers to yield pure

Grandlure III.[2]

Start: Grandlure II
((Z)-alcohol precursor)

Step 1: Oxidation
(e.g., PCC or Dess-Martin periodinane)

Crude Product:
Mixture of Grandlure III (Z) and Grandlure IV (E)

Step 2: Purification
(Flash Chromatography on Silica Gel)

Final Product:
Pure Grandlure III

Click to download full resolution via product page

Generalized workflow for the synthesis and purification of Grandlure III.

Spectroscopic Data
While databases like the NIST WebBook indicate the availability of mass spectrometry data for

Grandlure III, the detailed spectral information (i.e., m/z values and relative intensities) is not

provided in the search results.[3] Similarly, specific, experimentally-derived NMR and IR

spectra for Grandlure III are not readily available in the public domain. For definitive structural

confirmation and purity assessment, researchers would need to acquire these spectra on their

own samples and compare them with data from authenticated standards or published literature

if available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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